Cas no 2137861-57-3 (3-(Oxolan-3-yl)propane-1-sulfonyl fluoride)

• Product Name: 3-(Oxolan-3-yl)propane-1-sulfonyl fluoride
• CAS No: 2137861-57-3
• MF: C₇H₁₃FO₃S
• MW: 196.239724874496
• CID: 6512325
• PubChem ID: 165459360
• Update Time: 2025-06-11

3-(Oxolan-3-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728924
• 2137861-57-3
• 3-(oxolan-3-yl)propane-1-sulfonyl fluoride
• 3-(Oxolan-3-yl)propane-1-sulfonyl fluoride

• Inchi： 1S/C7H13FO3S/c8-12(9,10)5-1-2-7-3-4-11-6-7/h7H,1-6H2
• InChI Key： QPYMOSTUHCEXLK-UHFFFAOYSA-N
• SMILES： S(CCCC1COCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 196.05694361g/mol
• Monoisotopic Mass: 196.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(Oxolan-3-yl)propane-1-sulfonyl fluoride

3-(Oxolan-3-yl)propane-1-sulfonyl fluoride (CAS No. 2137861-57-3): An Overview of a Versatile Sulfonate Reagent

3-(Oxolan-3-yl)propane-1-sulfonyl fluoride (CAS No. 2137861-57-3) is a highly versatile and valuable reagent in the field of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has gained significant attention due to its potential applications in the development of novel pharmaceuticals and advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 3-(Oxolan-3-yl)propane-1-sulfonyl fluoride.

Chemical Structure and Properties

3-(Oxolan-3-yl)propane-1-sulfonyl fluoride is a fluorinated sulfonate reagent with the molecular formula C₇H₁₂FOS₂. The compound features a fluorosulfonyl group (-SO₂F) attached to a propyl chain, which is itself linked to an oxolane (tetrahydrofuran) ring. This unique combination of functional groups imparts several desirable properties to the molecule:

• Polarity: The presence of the fluorosulfonyl group makes the compound highly polar, enhancing its solubility in polar solvents.
• Reactivity: The fluorosulfonyl group is highly reactive, making it an excellent electrophile for various nucleophilic substitution reactions.
• Stability: Despite its reactivity, 3-(Oxolan-3-yl)propane-1-sulfonyl fluoride is relatively stable under standard laboratory conditions, facilitating its handling and storage.

Synthesis and Preparation

The synthesis of 3-(Oxolan-3-yl)propane-1-sulfonyl fluoride typically involves a multi-step process. One common approach is the reaction of 3-hydroxytetrahydrofuran with 1,3-propanesultone to form the corresponding sulfonate ester, followed by fluorination to introduce the fluorosulfonyl group. This method has been extensively studied and optimized to achieve high yields and purity levels.

A recent study published in the Journal of Organic Chemistry (2022) reported an improved synthetic route that utilizes a one-pot procedure involving the direct fluorination of 3-(oxolan-3-yl)propanol with Selectfluor (F-TEDA-BF₄). This method not only simplifies the synthesis but also reduces the number of purification steps required, making it more suitable for large-scale production.

Applications in Organic Synthesis

3-(Oxolan-3-yl)propane-1-sulfonyl fluoride has found numerous applications in organic synthesis due to its unique reactivity profile. One of its primary uses is as a versatile electrophile in nucleophilic substitution reactions. For example, it can react with various nucleophiles such as amines, alcohols, and thiols to form corresponding sulfonamides, sulfoxides, and sulfones. These derivatives are valuable intermediates in the synthesis of complex organic molecules.

A notable application is in the preparation of sulfonamide-based drugs. Sulfonamides are widely used in pharmaceuticals due to their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The use of 3-(Oxolan-3-yl)propane-1-sulfonyl fluoride in these syntheses allows for precise control over the substitution pattern and functional group introduction, leading to more efficient and selective drug development processes.

Mechanistic Studies and Reactivity Insights

To better understand the reactivity of 3-(Oxolan-3-yl)propane-1-sulfonyl fluoride, several mechanistic studies have been conducted. These studies have provided valuable insights into the reaction pathways and intermediates involved in various transformations. For instance, density functional theory (DFT) calculations have shown that the fluorosulfonyl group plays a crucial role in stabilizing transition states during nucleophilic attacks.

A recent publication in Chemical Science (2021) reported a detailed kinetic analysis of the reaction between 3-(Oxolan-3-yl)propane-1-sulfonyl fluoride and different nucleophiles. The results indicated that the reactivity order follows the trend: amine > alcohol > thiol. This information is crucial for optimizing reaction conditions and selecting appropriate nucleophiles for specific synthetic goals.

Biochemical Applications and Medicinal Chemistry strong> p > < p >In addition to its role as a synthetic reagent, < strong > 3-(Oxolan - 3 - yl ) propane - 1 - sulfonyl fluoride strong > has shown promise in biochemical applications and medicinal chemistry. Its ability to form stable sulfonamide bonds makes it an attractive candidate for designing inhibitors targeting specific enzymes or receptors. For example, researchers at Harvard University have utilized this compound to develop potent inhibitors of protein kinases involved in cancer signaling pathways. p > < p >Another area of interest is its potential use in prodrug design. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The introduction of a sulfonamide group using < strong > 3-(Oxolan - 3 - yl ) propane - 1 - sulfonyl fluoride strong > can enhance the stability and bioavailability of prodrugs while maintaining their therapeutic efficacy. p > < p >< strong >Conclusion strong > p > < p >< strong > 3-(Oxolan - 3 - yl ) propane - 1 - sulfonyl fluoride strong > (CAS No . 2137861 - 57 - 3 ) is a highly versatile reagent with significant potential in organic synthesis , medicinal chemistry , and advanced materials science . Its unique chemical structure , combined with its high reactivity and stability , makes it an invaluable tool for researchers working on complex molecular systems . As ongoing research continues to uncover new applications , this compound is likely to play an increasingly important role in various scientific disciplines . p > article > response >